Cas no 42783-68-6 (5-Pyrimidinecarbonitrile,1,2-dihydro-2-thioxo-)

• Product Name: 5-Pyrimidinecarbonitrile,1,2-dihydro-2-thioxo-
• CAS No: 42783-68-6
• MF: C₅H₃N₃S
• MW: 137.162418603897
• CID: 325233
• PubChem ID: 21399860
• Update Time: 2025-04-19

5-Pyrimidinecarbonitrile,1,2-dihydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile,1,2-dihydro-2-thioxo-
• 5-Pyrimidinecarbonitrile, 1,2-dihydro-2-thioxo- (9CI)
• SCHEMBL11748184
• 2-thioxopyrimidine-5-carbonitrile
• 42783-68-6
• 2-mercaptopyrimidine-5-carbonitrile
• 2-Thioxo-1,2-dihydropyrimidine-5-carbonitrile

• Inchi： 1S/C5H3N3S/c6-1-4-2-7-5(9)8-3-4/h2-3H,(H,7,8,9)
• InChI Key： JTGSRXMVILYFHL-UHFFFAOYSA-N
• SMILES： S=C1N=CC(C#N)=CN1

Computed Properties

• Exact Mass: 137.005
• Monoisotopic Mass: 137.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2
• XLogP3: -0.2